![molecular formula C18H15Br2N3O4S2 B13381679 4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate](/img/structure/B13381679.png)
4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate
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Description
4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate is a complex organic compound featuring a thiazolidine ring, a phenyl group, and a dibromobenzenesulfonate moiety. Thiazolidine derivatives are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .
Properties
Molecular Formula |
C18H15Br2N3O4S2 |
|---|---|
Molecular Weight |
561.3 g/mol |
IUPAC Name |
[4-methyl-2-[(E)-[(E)-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazinylidene]methyl]phenyl] 2,5-dibromobenzenesulfonate |
InChI |
InChI=1S/C18H15Br2N3O4S2/c1-10-3-6-15(27-29(25,26)16-8-13(19)4-5-14(16)20)12(7-10)9-21-23-18-22-17(24)11(2)28-18/h3-9,11H,1-2H3,(H,22,23,24)/b21-9+ |
InChI Key |
NVFLKMYWFVIMKA-ZVBGSRNCSA-N |
Isomeric SMILES |
CC1C(=O)N/C(=N\N=C\C2=C(C=CC(=C2)C)OS(=O)(=O)C3=C(C=CC(=C3)Br)Br)/S1 |
Canonical SMILES |
CC1C(=O)NC(=NN=CC2=C(C=CC(=C2)C)OS(=O)(=O)C3=C(C=CC(=C3)Br)Br)S1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate typically involves multicomponent reactions, click reactions, and nano-catalysis. These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity . The reaction conditions often include the use of Lewis acids like BF3·OEt2 and phase-transfer catalysts such as TBAHS .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale multicomponent reactions and green chemistry approaches to ensure cleaner reaction profiles and catalyst recovery .
Chemical Reactions Analysis
Types of Reactions
4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate undergoes various chemical reactions, including:
Oxidation: Typically using reagents like hydrogen peroxide or potassium permanganate.
Reduction: Often involving agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Commonly with halogenating agents or nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogenating agents, nucleophiles.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines .
Scientific Research Applications
4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate has a wide range of scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a probe in reaction mechanisms.
Biology: Investigated for its antimicrobial, anticancer, and anti-inflammatory properties.
Medicine: Potential therapeutic agent for various diseases due to its diverse biological activities.
Industry: Utilized in the development of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate involves its interaction with molecular targets such as enzymes and receptors. The thiazolidine ring enhances its pharmacological properties by modulating various biological pathways, including oxidative stress and inflammation .
Comparison with Similar Compounds
Similar Compounds
Thiazolidine derivatives: Known for their diverse biological activities.
Triazole-pyrimidine hybrids: Exhibiting neuroprotective and anti-inflammatory properties.
Pyrrole-3-carboxylic acid derivatives: Used in the synthesis of drugs like Atorvastatin and Sunitinib.
Uniqueness
4-Methyl-2-[2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]phenyl 2,5-dibromobenzenesulfonate stands out due to its unique combination of a thiazolidine ring and a dibromobenzenesulfonate moiety, which enhances its pharmacological properties and broadens its range of applications .
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